molecular formula C42H30F54I2 B12088266 Dotetracontane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiodo- CAS No. 1980049-03-3

Dotetracontane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiodo-

Cat. No.: B12088266
CAS No.: 1980049-03-3
M. Wt: 1814.4 g/mol
InChI Key: ZQRSMGDMOCUXMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dotetracontane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiodo- is a highly fluorinated organic compound. This compound is characterized by the presence of multiple fluorine atoms and two iodine atoms, making it a unique and complex molecule. The extensive fluorination imparts significant chemical stability and unique properties to the compound.

Preparation Methods

The synthesis of Dotetracontane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiodo- involves multiple steps of fluorination and iodination. The process typically starts with a hydrocarbon backbone, which undergoes successive fluorination reactions using reagents such as elemental fluorine or fluorinating agents like cobalt trifluoride. The iodination steps are carried out using iodine or iodine-containing compounds under specific reaction conditions to ensure selective iodination at the desired positions.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

    Substitution Reactions: Due to the presence of fluorine and iodine atoms, the compound can undergo nucleophilic and electrophilic substitution reactions.

    Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

    Addition Reactions: The presence of multiple fluorine atoms can facilitate addition reactions with various reagents.

Common reagents used in these reactions include halogens, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

Dotetracontane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiodo- has several applications in scientific research, including:

    Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic applications due to its unique chemical properties.

    Industry: Utilized in the production of specialized materials and coatings due to its high chemical stability and resistance to degradation.

Mechanism of Action

The mechanism of action of Dotetracontane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiodo- involves its interaction with various molecular targets. The extensive fluorination allows the compound to interact with hydrophobic regions of biomolecules, potentially altering their structure and function. The iodine atoms can participate in halogen bonding, further influencing the compound’s interactions with molecular targets.

Comparison with Similar Compounds

Compared to other highly fluorinated compounds, Dotetracontane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiodo- is unique due to its specific arrangement of fluorine and iodine atoms. Similar compounds include:

    Perfluoroalkanes: Compounds with only fluorine atoms attached to the carbon backbone.

    Iodofluoroalkanes: Compounds with both iodine and fluorine atoms, but with different arrangements and numbers of these atoms.

The uniqueness of Dotetracontane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiodo- lies in its specific fluorination and iodination pattern, which imparts distinct chemical and physical properties.

Properties

CAS No.

1980049-03-3

Molecular Formula

C42H30F54I2

Molecular Weight

1814.4 g/mol

IUPAC Name

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,42-tetrapentacontafluoro-15,28-diiododotetracontane

InChI

InChI=1S/C42H30F54I2/c43-17(44,19(47,48)21(51,52)23(55,56)25(59,60)27(63,64)29(67,68)31(71,72)33(75,76)35(79,80)37(83,84)39(87,88)41(91,92)93)13-15(97)11-9-7-5-3-1-2-4-6-8-10-12-16(98)14-18(45,46)20(49,50)22(53,54)24(57,58)26(61,62)28(65,66)30(69,70)32(73,74)34(77,78)36(81,82)38(85,86)40(89,90)42(94,95)96/h15-16H,1-14H2

InChI Key

ZQRSMGDMOCUXMQ-UHFFFAOYSA-N

Canonical SMILES

C(CCCCCCC(CC(C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)I)CCCCCC(CC(C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)I

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.